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Compound of Interest

Compound Name: BAY-091

Cat. No.: B10825119

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of BAY-
091, a potent and highly selective inhibitor of the kinase PIP4K2A. Adherence to these

procedures is crucial for maintaining a safe laboratory environment and ensuring compliance

with institutional and local regulations.

Summary of BAY-091 Chemical Data
For safe handling and disposal, it is essential to be aware of the chemical and physical

properties of BAY-091. The following table summarizes key data for this compound.
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Property Value Source

Chemical Name

(R)-2-((3-Cyano-2-(2'-fluoro-3'-

methyl-[1,1'-biphenyl]-4-yl)-1,7-

naphthyridin-4-

yl)amino)butanoic acid

Multiple Sources

CAS Number 2922280-34-8 R&D Systems[1]

Molecular Formula C₂₆H₂₁FN₄O₂ R&D Systems[1]

Molecular Weight 440.48 g/mol R&D Systems[1]

Appearance Solid (powder)
MedchemExpress.com,

Sigma-Aldrich[2]

Color
White to beige or light yellow to

light brown

Sigma-Aldrich,

MedchemExpress.com

Solubility
Soluble in DMSO (up to 50

mM)
R&D Systems[1]

Storage Temperature Store at -20°C R&D Systems[1]

Experimental Protocols: Disposal Procedures
The following protocols provide a step-by-step guide for the safe disposal of BAY-091 in both

solid form and as a solution in dimethyl sulfoxide (DMSO). These procedures are based on

general best practices for the disposal of potent, non-volatile chemical compounds.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Gloves: Chemically resistant gloves (butyl rubber gloves are recommended when handling

DMSO).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Disposal of Solid BAY-091 Waste
This procedure applies to expired or unwanted solid BAY-091 powder.

Containerization:

Place the original container with the solid BAY-091 into a larger, sealable, and clearly

labeled waste container.

If the original container is compromised, carefully transfer the solid waste into a new,

compatible, and properly labeled container.

Labeling:

The waste container must be labeled as "Hazardous Waste" and clearly indicate the

contents: "BAY-091 (solid)" and the approximate quantity.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA).

Ensure the SAA is away from incompatible materials.

Collection:

Arrange for pickup and disposal by your institution's Environmental Health & Safety

(EH&S) department or a licensed chemical waste disposal service.

Disposal of BAY-091 in DMSO Solution
This procedure applies to unused or waste solutions of BAY-091 in DMSO. Note: Do not

dispose of DMSO solutions down the drain.[3]

Waste Collection:

Collect all liquid waste containing BAY-091 and DMSO in a dedicated, leak-proof, and

compatible waste container.
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The container should be clearly labeled "Hazardous Waste: BAY-091 in DMSO".

Segregation:

Keep this waste stream separate from other solvent waste to avoid potential reactions.

Storage:

Store the sealed container in a designated SAA, preferably within a flammable storage

cabinet if local regulations require it for DMSO.

Disposal:

Contact your institution's EH&S for collection. Disposal will likely involve incineration by a

specialized facility.

Disposal of Contaminated Labware
This procedure applies to items such as pipette tips, centrifuge tubes, and gloves that have

come into contact with BAY-091.

Solid Waste Collection:

Place all contaminated solid labware into a designated, clearly labeled hazardous waste

bag or container.

The label should indicate "Solid Waste Contaminated with BAY-091".

Storage:

Store the sealed container in the SAA.

Disposal:

Arrange for disposal through your institution's chemical waste program.

BAY-091 Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BAY-091.

Start: BAY-091 Waste Generated
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Caption: Workflow for the safe disposal of BAY-091 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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